Cas no 852860-28-7 (N-ethyl-3-fluorobenzene-1-sulfonamide)

• Product Name: N-ethyl-3-fluorobenzene-1-sulfonamide
• CAS No: 852860-28-7
• CID: 4660474
• PubChem ID: 4784909
• Update Time: 2025-05-22

N-ethyl-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-fluorobenzene-1-sulfonamide

Additional information on N-ethyl-3-fluorobenzene-1-sulfonamide

Recent Advances in the Study of N-ethyl-3-fluorobenzene-1-sulfonamide (CAS: 852860-28-7): A Comprehensive Research Brief

N-ethyl-3-fluorobenzene-1-sulfonamide (CAS: 852860-28-7) is a fluorinated sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The presence of both the sulfonamide and fluorine moieties in its structure makes it a promising candidate for further investigation in the context of enzyme inhibition, receptor modulation, and other biologically relevant interactions.

Recent studies have focused on the synthesis and optimization of N-ethyl-3-fluorobenzene-1-sulfonamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are crucial for establishing a reliable supply of the compound for subsequent biological testing and drug development initiatives.

In the realm of medicinal chemistry, N-ethyl-3-fluorobenzene-1-sulfonamide has shown promise as a potential inhibitor of carbonic anhydrase, an enzyme implicated in a variety of physiological and pathological processes. Preliminary in vitro studies have demonstrated that the compound exhibits moderate inhibitory activity against certain isoforms of carbonic anhydrase, suggesting its potential utility in the treatment of conditions such as glaucoma, epilepsy, and cancer. Further optimization of the compound's structure may enhance its selectivity and potency, thereby improving its therapeutic profile.

Beyond its role as an enzyme inhibitor, N-ethyl-3-fluorobenzene-1-sulfonamide has also been investigated for its potential applications in other areas of drug discovery. For instance, its fluorinated aromatic ring may confer enhanced metabolic stability and bioavailability, making it an attractive scaffold for the development of novel pharmaceuticals. Additionally, the compound's sulfonamide group has been explored for its ability to participate in hydrogen bonding and other molecular interactions, which could be leveraged to design more effective drugs with improved target binding.

Despite these promising findings, several challenges remain in the development of N-ethyl-3-fluorobenzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects must be carefully addressed through further research and optimization. Future studies should focus on elucidating the compound's mechanism of action, conducting in vivo efficacy and safety assessments, and exploring its potential synergies with other therapeutic agents. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential in the clinic.

In conclusion, N-ethyl-3-fluorobenzene-1-sulfonamide (CAS: 852860-28-7) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. Continued research into its synthesis, optimization, and pharmacological properties will be critical to unlocking its full therapeutic potential and addressing the unmet medical needs of patients worldwide.